Cas no 91379-75-8 (Kaur-16-en-18-al,7,12,14-trihydroxy-15-oxo-, (4b,7a,12a,14R)-)

• Product Name: Kaur-16-en-18-al,7,12,14-trihydroxy-15-oxo-, (4b,7a,12a,14R)-
• CAS No: 91379-75-8
• MF: C₂₀H₂₈O₅
• MW: 348.433326721191
• CID: 804050
• PubChem ID: 3035527
• Update Time: 2025-06-20

Kaur-16-en-18-al,7,12,14-trihydroxy-15-oxo-, (4b,7a,12a,14R)- Chemical and Physical Properties

Names and Identifiers

• Kaur-16-en-18-al,7,12,14-trihydroxy-15-oxo-, (4b,7a,12a,14R)-
• macrocalyxin C
• Kaur-16-en-18-al, 7,12,14-trihydroxy-15-oxo-, (4beta,7alpha,12alpha,14R)-
• DTXSID60919780
• 7,12,14-Trihydroxy-15-oxokaur-16-en-18-al
• 91379-75-8
• (4beta,7alpha,12alpha,14R)-7,12,14-Trihydroxy-15-oxo-kaur-16-en-18-al
• (-)-Amethystonal

• Inchi： 1S/C20H28O5/c1-10-15-11(22)7-13-19(3)6-4-5-18(2,9-21)12(19)8-14(23)20(13,16(10)24)17(15)25/h9,11-15,17,22-23,25H,1,4-8H2,2-3H3/t11-,12+,13?,14+,15?,17-,18+,19+,20?/m0/s1
• InChI Key： STHPHTFJMBGODJ-NAIPUUETSA-N
• SMILES： O[C@@H]1C[C@@H]2[C@](C=O)(C)CCC[C@@]2(C)C2C[C@@H](C3C(=C)C(C21[C@H]3O)=O)O

Computed Properties

• Exact Mass: 348.193674
• Monoisotopic Mass: 348.193674
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 94.8

Experimental Properties

• Density: 1.29
• Boiling Point: 555.4°Cat760mmHg
• Flash Point: 303.7°C
• Refractive Index: 1.592
• PSA: 94.83000
• LogP: 1.24580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids